![molecular formula C11H12FNO B6188430 N-[(1s,3s)-3-fluorocyclobutyl]benzamide CAS No. 2397600-26-7](/img/no-structure.png)
N-[(1s,3s)-3-fluorocyclobutyl]benzamide
Overview
Description
“N-[(1s,3s)-3-fluorocyclobutyl]benzamide” is a chemical compound with the molecular formula C11H12FNO . It is a derivative of benzamide, which is a significant class of amide compounds .
Molecular Structure Analysis
The molecular weight of “this compound” is 207.25 . The InChI code for this compound is 1S/C12H14FNO/c13-8-9-6-11(7-9)14-12(15)10-4-2-1-3-5-10/h1-5,9,11H,6-8H2,(H,14,15)/t9-,11+ .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[(1s,3s)-3-fluorocyclobutyl]benzamide involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Benzoyl chloride", "Cyclobutene", "Sodium fluoride", "Sodium hydride", "N,N-dimethylformamide", "Methanol", "Diethyl ether", "Water" ], "Reaction": [ { "Step 1": "Cyclobutene is reacted with sodium hydride in the presence of N,N-dimethylformamide to form the corresponding cyclobutene anion." }, { "Step 2": "The cyclobutene anion is then reacted with benzoyl chloride to form N-benzoylcyclobutene." }, { "Step 3": "N-benzoylcyclobutene is then reacted with sodium fluoride in methanol to form N-(3-fluorocyclobutyl)benzamide." }, { "Step 4": "Finally, N-(3-fluorocyclobutyl)benzamide is reacted with diethyl ether and water to form the target compound, N-[(1s,3s)-3-fluorocyclobutyl]benzamide." } ] } | |
CAS RN |
2397600-26-7 |
Molecular Formula |
C11H12FNO |
Molecular Weight |
193.2 |
Purity |
95 |
Origin of Product |
United States |
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